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Compound of Interest

Compound Name: A-39355

Cat. No.: B1664229 Get Quote

Disclaimer: As of November 20, 2025, a specific Safety Data Sheet (SDS) for the research

chemical A-39355 (CAS No. 144092-66-0) was not publicly available through routine searches.

The following information is based on general best practices for the disposal of laboratory

chemicals. It is imperative to obtain the official SDS from your supplier for detailed and specific

handling and disposal instructions. All laboratory personnel must be trained on these

procedures before handling this compound.

This guide provides a procedural framework for the safe management and disposal of the

research compound A-39355, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

Compound Information: A-39355
Property Value

CAS Number 144092-66-0

Chemical Formula C₂₈H₃₉Cl₂N₃

Molecular Weight 488.54 g/mol

Description
Research compound intended for laboratory use

only.
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Given that specific hazard information is not available, A-39355 should be handled with the

utmost caution, assuming it may be hazardous.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling A-39355.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Spill Management: In the event of a spill, follow your institution's established spill response

protocol for unknown or hazardous materials.

Step-by-Step Disposal Protocol for A-39355
This protocol outlines a general procedure for the disposal of research-grade chemicals like A-
39355.

1. Waste Identification and Segregation:

Hazardous Waste Determination: Unless explicitly confirmed to be non-hazardous, treat A-
39355 and any materials contaminated with it as hazardous waste.[1]

Waste Segregation: Do not mix A-39355 waste with other chemical waste streams unless

compatibility has been confirmed.[2] Store waste in separate, clearly labeled containers.

2. Waste Container Selection and Labeling:

Container Compatibility: Use a container that is compatible with the chemical properties of A-
39355. For solid waste, a securely sealed, puncture-resistant container is appropriate. For

liquid waste (if A-39355 is in solution), use a leak-proof container with a tightly fitting lid.[2]

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name "A-39355," the approximate quantity, and the date of accumulation.[1][2][3]

3. Waste Accumulation and Storage:

Designated Storage Area: Store the sealed and labeled waste container in a designated

satellite accumulation area within the laboratory. This area should be secure and away from
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general laboratory traffic.

Secondary Containment: Place liquid waste containers in secondary containment (e.g., a

chemical-resistant tray or tub) to contain any potential leaks.

Container Management: Keep the waste container closed at all times except when adding

waste.[2][3]

4. Disposal of Contaminated Materials:

Solid Waste: Any materials such as gloves, absorbent pads, or weighing paper that come

into contact with A-39355 should be disposed of as solid hazardous waste in the designated

container.

Sharps: Chemically contaminated sharps (e.g., needles, pipette tips) must be placed in a

designated, puncture-resistant sharps container labeled as "Hazardous Waste."[4]

Empty Containers: The original container of A-39355, once empty, should be managed as

hazardous waste. For many research chemicals, triple-rinsing the container with a suitable

solvent may be required. The rinsate must be collected and disposed of as hazardous waste.

[5][6] Follow your institution's specific guidelines for empty container disposal.

5. Arranging for Waste Pickup:

Institutional Procedures: Follow your institution's established procedures for hazardous

waste pickup. This typically involves submitting a request to the Environmental Health and

Safety (EHS) department.

Documentation: Complete all required waste disposal forms accurately, providing all

necessary information about the waste stream containing A-39355.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of A-39355.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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